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Compound of Interest

Compound Name: LEWATIT TP-214

Cat. No.: B1166751

LEWATIT® TP-214: A Comparative Analysis of
Adsorption Performance

For researchers and professionals in drug development and related scientific fields, the
selection of an appropriate adsorbent is critical for purification, separation, and recovery
processes. LEWATIT® TP-214, a macroporous chelating resin with thiourea functional groups,
Is frequently employed for the selective removal of precious and heavy metals. This guide
provides a comparative overview of LEWATIT® TP-214 against alternative adsorbents,
supported by data from peer-reviewed studies.

Performance in Palladium (Pd) Recovery

LEWATIT® TP-214 has demonstrated high efficiency in the recovery of palladium, a critical
component in many catalytic processes.

One study compared the performance of LEWATIT® TP-214 with Amberlyst A21 for the
recovery of Pd(ll) from synthetic electroless plating solutions. The results indicated that
LEWATIT® TP-214 exhibited better performance as an adsorbent.[1] In another comparative
analysis, LEWATIT® TP-214 showed the highest performance for Pd(ll) complex adsorption
compared to Purolite S 920, Chelite S, and Duolite GT 73.[1]

Under optimized conditions in a combined medium of hydrochloric and perchloric acid,
palladium recovery using LEWATIT® TP-214 reached up to 98%.[1][2] The optimal conditions
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for Pd(Il) adsorption were found to be a pH of 8, an equilibrium time of 300 minutes, and an
adsorbent dosage of 2 g/L.[2] A mixture of perchloric acid and hydrochloric acid was effective
for elution, achieving up to 98% recovery.[2]

Table 1: Comparison of Palladium (Pd) Adsorption Performance

Maximum
. Recovery
Adsorption
Adsorbent Target lon . Percentage Reference
Capacity
(%)
(mglg)
LEWATIT® TP-
Pd(I) 20 98 [1][2]
214
Lower than
Amberlyst A21 Pd(I1) Not specified LEWATIT® TP- [1]
214
Lower than
Purolite S 920 Pd(ll) Not specified LEWATIT® TP- [1]
214
Lower than
Chelite S Pd(I1) Not specified LEWATIT® TP- [1]
214
Lower than
Duolite GT 73 Pd(11) Not specified LEWATIT® TP- [1]
214

Performance in Platinum (Pt) and Gold (Au)
Adsorption

The efficacy of LEWATIT® TP-214 has also been evaluated for the adsorption of other precious
metals like platinum and gold.

A comparative study investigated the adsorption of platinum(lV) ions from chloroplatinic acid
solutions using LEWATIT® TP-214 and rice hulls, a biomass waste product. The results
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showed that rice hulls had a higher maximum monolayer adsorption capacity at 25°C.[3]
However, at higher temperatures, LEWATIT® TP-214 demonstrated a more significant increase
in adsorption percentage.[3]

For gold adsorption from chloride media, LEWATIT® TP-214 was compared with activated rice
husk. The activated rice husk showed a significant increase in gold uptake after activation,
although LEWATIT® TP-214 still exhibited a higher adsorption capacity.[4]

Table 2: Comparison of Platinum (Pt) and Gold (Au) Adsorption Performance

Maximum L
. Kinetic Rate
Adsorption .
Adsorbent Target lon . (k2) (g min—* Reference
Capacity
mg)
(mglg)
LEWATIT® TP-
Pt(IV) 33.22 0.0039 [3]
214
Rice Hulls Pt(IV) 42.02 0.0289 [3]
LEWATIT® TP-
Au(lll 109.6 Not specified [4]
214
Activated Rice N
Au(lll) 93.3 Not specified [4]

Husk

Selectivity in Multi-Metal Solutions

In industrial applications, adsorbents are often exposed to solutions containing multiple metal
ions. Therefore, selectivity is a crucial performance parameter.

A study on the recovery of noble metals from a technological solution found that LEWATIT®
MonoPlus TP 214 was excluded from further research due to its high uptake of copper
(99.17%) and zinc (69.31%), indicating a lack of selectivity for the target noble metals in that
specific matrix.[5] In contrast, resins like Puromet MTS9200, Puromet MTS9850, and Lewatit K
6362 were selected for further, more detailed experiments.[5]

Performance in Heavy Metal Removal
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LEWATIT® TP-214 is also designed for the removal of heavy metals, with a particularly high
affinity for mercury.[6][7] The selectivity for cations from neutral solutions follows the order:
Hg2* > Ag* > Aut/3* > Pt2+/4+ > Cu2+ > Pb2+/4* > Bj2+ > Sn2* > Zn2+ > Cd2+ > Ni2* [6]

For mercury removal from industrial wastewater, LEWATIT® MonoPlus TP 214 has been
shown to be highly efficient, enabling the achievement of wastewater limits of 20 ppb set by the
EPA.[7] It can be operated 80% longer than a competitor resin before exceeding a virtual limit
of 70 ppb.[7]

Experimental Protocols

Detailed methodologies are essential for the replication and validation of research findings.
Below are summaries of the experimental protocols used in the cited studies.

Palladium Recovery (Cetiner et al., 2022)
e Adsorbent: LEWATIT® TP 214

e Source Solution: Waste Pd(ll) ions with ammonia complex from a precious metal plating
source. Stock solutions of 60 ppm Pd(ll) were prepared at pH 4.0 and 7.5.

o Parameters Investigated:

[e]

Solution pH

Time: 15-180 min

o

[¢]

Temperature: 25°C-60°C

o

Amount of resin: 100—-400 mg

e Procedure: Batch adsorption experiments were conducted by varying the above parameters.
Aliquots of the solution were taken at specific time intervals to determine the concentration of
Pd(Il) and calculate the recovery percentage.[1]

Platinum Adsorption (Morcali & Zeytuncu, 2013)

o Adsorbents: LEWATIT® TP 214 and rice hulls.
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e Source Solution: Synthetically prepared dilute chloroplatinic acid solutions.

o Parameters Investigated:

[¢]

Sorbent dosage

Contact time

[¢]

[e]

Temperature

o

pH of the solution

e Procedure: Batch sorption studies were performed to evaluate the effects of different
parameters on the adsorption percentage. Adsorption equilibrium data were fitted to
Langmuir and Freundlich isotherm models, and the adsorption kinetics were analyzed using
pseudo-first-order and pseudo-second-order models.[3]

Gold Adsorption (Aktas et al., 2011)

o Adsorbents: LEWATIT® TP 214 and rice husk (before and after activation at 1000°C under
an argon atmosphere).

e Source Solution: Synthetically prepared gold solutions.

o Parameters Investigated:

o

Sorbent dosage

Contact time

[¢]

o

Temperature

[e]

pH of the solution

e Procedure: Batch sorption experiments were conducted to study the influence of various
parameters on gold uptake.[4]

Visualizing Experimental Workflows
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The following diagrams illustrate the general experimental workflows for batch adsorption and
kinetic studies.

Preparation

Prepare Adsorbent . Iysi
(e.g., LEWATIT TP-214) Experiment Analysis
[——Ib{ Mix Adsorbent and Agitate at Constant Vary Parameters: [ Separate Adsorbent Analyze Supernatant Calculate Adsorption
[ | Solution in Flasks Temperature & Speed pH, Dosage, Time (Filtration/Centrifugation) for Metal Concentration Capacity / Removal %
Prepare Stock
Solution

Click to download full resolution via product page

Caption: General workflow for batch adsorption experiments.
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Caption: Workflow for kinetic studies of adsorption.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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with alternative adsorbents]. BenchChem, [2025]. [Online PDF]. Available at:
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tp-214-with-alternative-adsorbents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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